Methyl 3-(5-methylisoxazol-3-yl)acrylate
Description
Methyl 3-(5-methylisoxazol-3-yl)acrylate is an acrylate ester derivative featuring a 5-methylisoxazole substituent at the β-position of the acrylate backbone. Its structure comprises a methyl ester group, a conjugated α,β-unsaturated carbonyl system, and a heterocyclic isoxazole ring with a methyl substituent at the 5-position.
Properties
CAS No. |
109203-36-3 |
|---|---|
Molecular Formula |
C8H9NO3 |
Synonyms |
2-Propenoicacid,3-(5-methyl-3-isoxazolyl)-,methylester(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
To contextualize its properties, Methyl 3-(5-methylisoxazol-3-yl)acrylate is compared to acrylate esters with analogous heterocyclic substituents. Key differences arise in molecular geometry, electronic effects, and synthetic accessibility.
2.1. Structural and Electronic Differences
Isoxazole vs. Oxazole :
- Isoxazole (oxygen at position 1, nitrogen at position 2) is less aromatic than oxazole (oxygen at position 1, nitrogen at position 3), leading to weaker electron-withdrawing effects. The 5-methyl group in the target compound further enhances steric bulk and modulates electron density .
- Example : Methyl 3-(1,3-oxazol-5-yl)benzoate () shares a similar backbone but exhibits distinct electronic behavior due to oxazole’s resonance structure.
Thioxo-oxadiazole Analogs :
2.3. Physicochemical Properties
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